Cas no 2411300-04-2 (2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide)

• Product Name: 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide
• CAS No: 2411300-04-2
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 5355259
• PubChem ID: 154880503
• Update Time: 2025-08-04

2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z3766270022
• 2-Chloro-N-[1-(2,3-dihydro-1H-inden-1-yl)prop-2-ynyl]acetamide
• 2-chloro-N-[1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-yl]acetamide
• 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide

• Inchi： 1S/C14H14ClNO/c1-2-13(16-14(17)9-15)12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2,(H,16,17)
• InChI Key： BLOGYKYDCGGFEV-UHFFFAOYSA-N
• SMILES： ClCC(NC(C#C)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide

Introduction to 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide (CAS No. 2411300-04-2) and Its Applications in Modern Chemical Biology

The compound 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide, identified by the CAS number 2411300-04-2, represents a fascinating molecule in the realm of chemical biology. This heterocyclic amide derivative has garnered significant attention due to its unique structural features and promising biological activities. The presence of a chloro substituent, an acetylamide moiety, and a propargyl group appended to a dihydroindenyl core creates a versatile scaffold that has been explored in various pharmacological studies.

Recent advancements in medicinal chemistry have highlighted the importance of polyfunctionalized aromatic systems in drug design. The dihydroindenyl ring, a fused bicyclic structure, is known for its stability and ability to interact with biological targets through hydrophobic and π-stacking interactions. In the case of 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide, the propargyl group introduces a reactive alkyne functionality, which can participate in further chemical modifications such as Suzuki-Miyaura cross-coupling reactions. This feature makes the compound an invaluable building block for synthesizing more complex derivatives with tailored biological properties.

The chloro substituent on the benzene ring enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This reactivity has been exploited in several synthetic strategies aimed at generating novel analogs with improved pharmacokinetic profiles. For instance, recent studies have demonstrated that replacing the chloro group with other electron-withdrawing or electron-donating substituents can modulate the binding affinity and selectivity of the compound towards target enzymes or receptors.

In the context of drug discovery, 2-chloro-N-1-(2,3-dihydro-1H-inden-1-yl)prop-2-yn-1-ylacetamide has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The dihydroindenyl scaffold is particularly interesting because it mimics natural product structures known to exhibit potent kinase inhibition. Preliminary computational studies suggest that this compound can bind to the ATP-binding pocket of kinases through favorable interactions with key residues such as Lys166 and Met359.

Furthermore, the propargyl group provides a handle for further derivatization, allowing chemists to introduce additional functional groups that could enhance solubility or metabolic stability. For example, incorporating a hydroxymethyl or carboxylic acid group at the propargyl position could improve water solubility while maintaining bioactivity. Such modifications are crucial for advancing compounds from lead candidates to viable drug candidates.

Recent experimental data also indicate that 2-chloro-N-1-(2,3-dihydro-1H-inden-1-y)prop - 2 - yn - 1 - ylacetamide exhibits moderate activity against certain bacterial strains. The dihydroindenyl core is structurally reminiscent of natural products with known antimicrobial properties, suggesting that this compound may interfere with bacterial cell wall synthesis or other essential metabolic pathways. While further research is needed to fully elucidate its mechanism of action, these findings underscore its potential as a starting point for developing novel antimicrobial agents.

The synthesis of 2-chloro-N - 1 - ( 2 , 3 - dihydro - 1 H - inden - 1 - yl ) prop - 2 - yn - 1 - ylacetamide involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include Friedel-Crafts acylation to introduce the acetylamide moiety followed by Sonogashira coupling to install the propargyl group. These reactions highlight the compound's utility as a platform for exploring new synthetic routes and reaction conditions.

From a computational chemistry perspective, density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of CAS No 2411300 - 04 - 2. These studies reveal that the molecule possesses significant electrophilic character at the chloro-substituted carbon, which correlates well with experimental observations of its reactivity in nucleophilic substitution reactions. Additionally, DFT analysis predicts favorable hydrogen bonding interactions between the amide nitrogen and polar residues in protein binding pockets.

The growing interest in fragment-based drug design has also prompted investigations into smaller analogs derived from CAS No 2411300 - 04 - 2. By systematically removing parts of the molecule while retaining key pharmacophoric elements, researchers aim to identify minimalistic structures that retain high affinity for biological targets but are easier to optimize pharmacologically. Such approaches align with current trends toward de novo drug design strategies that leverage computational modeling and high-throughput screening techniques.

In conclusion,CAS No 2411300 - 04 - 2 represents a structurally complex yet synthetically accessible molecule with significant potential in chemical biology and drug discovery applications. Its unique combination of functional groups makes it an excellent scaffold for generating novel bioactive compounds through rational design or high-throughput screening methodologies. As our understanding of molecular recognition continues to evolve,CAS No 2411300 - 04 - 2 will undoubtedly remain an important tool for exploring new therapeutic interventions across multiple disease areas.